Cas no 1209980-57-3 (4-(Trifluoromethyl)-2,3-dihydro-1H-indole Hydrochloride)

• Product Name: 4-(Trifluoromethyl)-2,3-dihydro-1H-indole Hydrochloride
• CAS No: 1209980-57-3
• MF: C₉H₉ClF₃N
• MW: 223.622671842575
• CID: 1038475
• PubChem ID: 45789756
• Update Time: 2025-07-23

4-(Trifluoromethyl)-2,3-dihydro-1H-indole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)indoline hydrochloride
• 4-(trifluoromethyl)-2,3-dihydro-1H-indole,hydrochloride
• AK100657
• ANW-70040
• CTK8C3395
• KB-105945
• KB-239299
• MolPort-009-197-608
• SB64277
• DTXSID20671998
• 4-(Trifluoromethyl)indolinehydrochloride
• 4-(trifluoromethyl)-2,3-dihydro-1H-indole hydrochloride
• 4-(Trifluoromethyl)indoline HCl
• 4-trifluoromethyl-2,3-dihydro-1h-indole HCl
• 4-(trifluoromethyl)-2,3-dihydro-1H-indole;hydrochloride
• EN300-135588
• Z1675167145
• G22597
• AKOS016001980
• DB-395910
• 4-(Trifluoromethyl)-2,3-dihydro-1H-indole--hydrogen chloride (1/1)
• 1209980-57-3
• MFCD09026833
• 4-(Trifluoromethyl)-2,3-dihydro-1H-indole Hydrochloride

• MDL： MFCD09026833
• Inchi： 1S/C9H8F3N.ClH/c10-9(11,12)7-2-1-3-8-6(7)4-5-13-8;/h1-3,13H,4-5H2;1H
• InChI Key： GOHCFJARJIPBRH-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC2=C1CCN2)(F)F

Computed Properties

• Exact Mass: 223.0375615g/mol
• Monoisotopic Mass: 223.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4-(Trifluoromethyl)-2,3-dihydro-1H-indole Hydrochloride

Introduction to 4-(Trifluoromethyl)-2,3-dihydro-1H-indole Hydrochloride (CAS No: 1209980-57-3)

4-(Trifluoromethyl)-2,3-dihydro-1H-indole Hydrochloride, identified by its CAS number 1209980-57-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the indole family, a heterocyclic aromatic organic compound that has garnered considerable attention due to its diverse biological activities and applications in drug development. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological potential, making it a valuable scaffold for designing novel therapeutic agents.

The chemical structure of 4-(Trifluoromethyl)-2,3-dihydro-1H-indole Hydrochloride consists of a fused benzene ring and a pyrrole ring, with the trifluoromethyl substituent attached to the 4-position of the indole core. This structural feature imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in various pharmaceutical formulations and experimental protocols.

In recent years, there has been a surge in research focused on indole derivatives due to their potential as pharmacological intermediates. The trifluoromethyl group is particularly noteworthy in this context, as it is known to enhance metabolic stability, binding affinity, and lipophilicity in drug candidates. Studies have demonstrated that compounds incorporating this moiety often exhibit improved pharmacokinetic profiles, which is a crucial factor in the development of effective therapeutics.

One of the most compelling aspects of 4-(Trifluoromethyl)-2,3-dihydro-1H-indole Hydrochloride is its versatility in serving as a building block for more complex molecules. Researchers have leveraged this compound to synthesize novel analogs with targeted biological activities. For instance, derivatives of this scaffold have shown promise in inhibiting certain enzymes and receptors involved in inflammatory pathways, making them attractive candidates for treating conditions such as arthritis and autoimmune disorders.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for new drug candidates. The structural features of 4-(Trifluoromethyl)-2,3-dihydro-1H-indole Hydrochloride make it an ideal candidate for virtual screening against large databases of biological targets. This approach has led to the identification of several lead compounds with significant therapeutic potential.

The synthesis of 4-(Trifluoromethyl)-2,3-dihydro-1H-indole Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include Friedel-Crafts alkylation followed by reduction and functional group transformations to introduce the trifluoromethyl moiety. The final hydrochloride salt formation is achieved through acidification, ensuring the compound's stability and reactivity for subsequent applications.

In clinical research, 4-(Trifluoromethyl)-2,3-dihydro-1H-indole Hydrochloride has been investigated for its potential role in modulating neurological pathways. Preliminary studies suggest that derivatives of this compound may have neuroprotective effects, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of the trifluoromethyl group to influence electron density distribution within the molecule may contribute to these effects by enhancing binding interactions with specific neurotransmitter receptors.

The pharmaceutical industry has taken note of the promising properties of 4-(Trifluoromethyl)-2,3-dihydro-1H-indole Hydrochloride, leading to increased investment in its further development. Companies are exploring synthetic routes that improve yield and scalability while maintaining the integrity of the key structural features. Collaborative efforts between academic researchers and industry scientists are driving innovation in this field.

From a regulatory perspective, ensuring the safety and efficacy of compounds like 4-(Trifluoromethyl)-2,3-dihydro-1H-indole Hydrochloride is paramount before they can be translated into clinical use. Rigorous testing protocols are employed to evaluate their toxicity profiles and pharmacological effects. These studies involve both in vitro assays and animal models to gather comprehensive data on their safety margins.

The future prospects for 4-(Trifluoromethyl)-2,3-dihydro-1H-indole Hydrochloride appear bright, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of molecular interactions evolves, this compound is likely to play an increasingly important role in developing next-generation therapeutics across multiple therapeutic areas.